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Compound of Interest

Compound Name: Octylphosphonic acid

Cat. No.: B042841 Get Quote

An In-depth Technical Guide to the Safe Handling of Octylphosphonic Acid

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety protocols and handling procedures for all laboratory reagents is

paramount. This guide provides a detailed overview of the safety data for octylphosphonic
acid, a chemical intermediate used in various research and industrial applications. The

information is compiled from multiple safety data sheets (SDS) to ensure a thorough and robust

resource.

Chemical Identification and Physical Properties
Octylphosphonic acid, also known as n-octylphosphonic acid, is a solid organic compound.

Property Value Reference

CAS Number 4724-48-5 [1][2][3]

Molecular Formula C8H19O3P [1][4]

Molecular Weight 194.21 g/mol [4]

Physical State Solid [4]

Melting Point 93 - 98 °C (199 - 208 °F) [3][4]
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Hazard Identification and Classification
Octylphosphonic acid is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[3]

[4][5][6]

Skin Corrosion/Irritation 1B / 1C

H314: Causes severe skin

burns and eye damage[2][3][4]

[5][6][7]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[2][4][7]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (kidneys, bone)

through prolonged or repeated

oral exposure[2][3][4][8][6][7]

Hazardous to the Aquatic

Environment, Acute
2 H401: Toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-Term
4

H413: May cause long lasting

harmful effects to aquatic life[3]

Signal Word: Danger[1][4][5][7]

Toxicological Data
Endpoint Species Value

LD50 Oral Rat
> 2000 mg/kg[1] or 1,890

mg/kg[4][7]

LD50 Dermal Rabbit > 2000 mg/kg[1]

EC50 Daphnia 5.3 mg/l[1]
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Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial to minimize risk.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended.

Protection Type Specification

Eye/Face Protection
Chemical goggles or a face shield. Contact

lenses should not be worn.[1]

Hand Protection Neoprene or nitrile rubber gloves.[1]

Skin and Body Protection Wear suitable protective clothing.[1]

Respiratory Protection
NIOSH-certified dust and mist (orange cartridge)

respirator.[1]

Handling Procedures
Avoid all personal contact, including inhalation.[3]

Do not breathe dust.[1][3]

Use in a well-ventilated area, with local exhaust or general room ventilation.[1][3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][3]

Avoid dust formation.[2]

To avoid a violent reaction, always add the material to water, never the other way around.[3]

Storage Conditions
Keep the container tightly closed.[1][3]

Store in a cool, dry, well-ventilated area.[3]
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Store away from incompatible materials such as oxidizing agents, alkalis, and metals.[3][7]

Store locked up.[1][3]

Protect containers from physical damage and check regularly for leaks.[3]

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Seek medical advice

if you feel unwell.[1][3]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with water/shower for at least 15

minutes. Get immediate medical

advice/attention.[1][2][3]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Get immediate medical

advice/attention.[1][2][3]

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Get medical advice/attention.[1][2][7]

Accidental Release Measures
Evacuate unnecessary personnel.[1]

Wear appropriate protective equipment.[1]

Avoid generating dust.[3]
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Prevent the product from entering drains, sewers, or public waters.[1]

For cleanup, sweep or shovel spills into an appropriate container for disposal.[1][2]

Disposal Considerations
Dispose of octylphosphonic acid and its container in accordance with local, national, and

international regulations. It is recommended to use a licensed waste disposal facility.[1] Avoid

release to the environment.[1]

Experimental and Logical Workflow Diagrams
The following diagrams, generated using Graphviz, illustrate key workflows for handling and

emergency response.
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Handling
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Select Appropriate PPE
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(Avoid Dust Generation)

Add to Solvent
(Add Acid to Water)

Perform Experimental Work

Decontaminate Work Area

Dispose of Waste
(Follow Regulations)

Wash Hands Thoroughly
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Caption: Standard workflow for safely handling octylphosphonic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b042841?utm_src=pdf-body-img
https://www.benchchem.com/product/b042841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact

Eye Contact

Inhalation

Ingestion

Exposure Occurs

Remove Contaminated Clothing

Rinse Eyes with Water
(min. 15 mins)

Move to Fresh Air

Rinse Mouth

Rinse Skin with Water
(min. 15 mins)

Seek Immediate
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Remove Contact Lenses Seek Immediate
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Do NOT Induce Vomiting Seek Immediate
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Caption: First aid procedures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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